Cas no 88790-53-8 (Cyclobutanecarboxylic acid, 3-hexyl-)

Cyclobutanecarboxylic acid, 3-hexyl- structure
88790-53-8 structure
Product Name:Cyclobutanecarboxylic acid, 3-hexyl-
CAS No:88790-53-8
MF:C11H20O2
MW:184.275303840637
CID:1930979
PubChem ID:57470556
Update Time:2025-04-21

Cyclobutanecarboxylic acid, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-hexyl-
    • DB-424988
    • 88790-53-8
    • 3-hexylcyclobutanecarboxylic acid
    • SCHEMBL1882459
    • Inchi: 1S/C11H20O2/c1-2-3-4-5-6-9-7-10(8-9)11(12)13/h9-10H,2-8H2,1H3,(H,12,13)
    • InChI Key: RFGRFONKFRQOPL-UHFFFAOYSA-N
    • SMILES: OC(C1CC(CCCCCC)C1)=O

Computed Properties

  • Exact Mass: 184.146329876Da
  • Monoisotopic Mass: 184.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų
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